Cas no 834857-27-1 (Benzoic acid, 4-[3-(2,4-diaminofuro[2,3-d]pyrimidin-5-yl)propyl]-)

• Product name: Benzoic acid, 4-[3-(2,4-diaminofuro[2,3-d]pyrimidin-5-yl)propyl]-
• CAS No: 834857-27-1
• MF: C₁₆H₁₆N₄O₃
• MW: 312.32324
• CID: 671527
• PubChem ID: 11404170

Benzoic acid, 4-[3-(2,4-diaminofuro[2,3-d]pyrimidin-5-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[3-(2,4-diaminofuro[2,3-d]pyrimidin-5-yl)propyl]-
• 4-[3-(2,4-diaminofuro[2,3-d]pyrimidin-5-yl)propyl]benzoic acid
• 834857-27-1
• DTXSID70464892

• Inchi： InChI=1S/C16H16N4O3/c17-13-12-11(8-23-14(12)20-16(18)19-13)3-1-2-9-4-6-10(7-5-9)15(21)22/h4-8H,1-3H2,(H,21,22)(H4,17,18,19,20)
• InChI Key： JUQNGCJZCJACTN-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CCCC2=COC3=NC(=NC(=C23)N)N)C(=O)O

Computed Properties

• Exact Mass: 312.12224039g/mol
• Monoisotopic Mass: 312.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 128Ų